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Compound of Interest

Compound Name: 4'-Methyl-3-chloropropiophenone

Cat. No.: B1361563 Get Quote

An In-depth Technical Guide to 4'-Methyl-3-
chloropropiophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 4'-Methyl-3-chloropropiophenone, a ketone derivative of interest in organic

synthesis and pharmaceutical research.

Chemical Structure and Nomenclature
IUPAC Name: 3-chloro-1-(4-methylphenyl)propan-1-one[1]

Synonyms: 4'-Methyl-3-chloropropiophenone

The chemical structure of 4'-Methyl-3-chloropropiophenone consists of a propiophenone

core, which is a three-carbon chain with a keto group, attached to a phenyl group. In this

specific molecule, the phenyl ring is substituted at the 4-position with a methyl group, and the

propyl chain is substituted at the 3-position with a chlorine atom.

Below is a two-dimensional representation of the chemical structure:

Figure 1: Chemical structure of 4'-Methyl-3-chloropropiophenone.
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Physicochemical Properties
A summary of the key quantitative data for 4'-Methyl-3-chloropropiophenone is presented in

the table below.

Property Value Reference(s)

Molecular Formula C₁₀H₁₁ClO [2]

Molecular Weight 182.65 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Melting Point 24-26 °C [2]

Boiling Point 288.1 ± 23.0 °C at 760 mmHg [3]

Density 1.1 ± 0.1 g/cm³ [3]

Flash Point 146.3 ± 13.7 °C [3]

Spectral Data
Spectral analysis is crucial for the identification and characterization of chemical compounds.

For 4'-Methyl-3-chloropropiophenone, nuclear magnetic resonance (NMR) and Fourier-

transform infrared (FTIR) spectroscopy data are available.[1] This information is vital for

confirming the structure and purity of the synthesized compound.

Experimental Protocols: Synthesis
The synthesis of 4'-Methyl-3-chloropropiophenone can be achieved through a Friedel-Crafts

acylation reaction. A plausible synthetic route involves the reaction of toluene with 3-

chloropropionyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride

(AlCl₃).

A general, non-detailed, synthetic approach is described as the reaction of p-chlorobenzoic

acid with propionic anhydride, followed by subsequent reaction steps.[2] Another outlined

method suggests the synthesis starting from toluene and 3-chloropropionyl chloride.[3]
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While a detailed, step-by-step protocol for the synthesis of 4'-Methyl-3-chloropropiophenone
is not readily available in the searched literature, a general procedure based on analogous

reactions, such as the synthesis of 3-chloropropiophenone, can be inferred.[4] The synthesis

would likely involve the following conceptual steps:
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(e.g., AlCl₃)

Reaction Quenching
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Work-up &
Extraction

Purification
(e.g., chromatography,

distillation)
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Figure 2: Conceptual workflow for the synthesis of 4'-Methyl-3-chloropropiophenone.

Disclaimer: This guide is intended for informational purposes for a technical audience. All

laboratory work should be conducted with appropriate safety precautions and by qualified

personnel. The experimental details provided are based on general chemical principles and

analogous reactions, and may require optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1361563#4-methyl-3-chloropropiophenone-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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